2-cyano-3-[(5-methyl-3-isoxazolyl)amino]-2-propenethioamide

• IUPAC Name: (E)-2-cyano-3-[(5-methyl-1,2-oxazol-3-yl)amino]prop-2-enethioamide
• InChI: InChI=1S/C8H8N4OS/c1-5-2-7(12-13-5)11-4-6(3-9)8(10)14/h2,4H,1H3,(H2,10,14)(H,11,12)/b6-4+
• InChI Key: YAGIJCXYRXYVLO-GQCTYLIASA-N
• Canonical SMILES: CC1=CC(=NO1)NC=C(C#N)C(=S)N
• Isomeric SMILES: CC1=CC(=NO1)N/C=C(\C#N)/C(=S)N
• Molecular Formula: C8H8N4OS
• Molecular Weight: 208.24 g/mol

Description

2-cyano-3-[(5-methyl-3-isoxazolyl)amino]-2-propenethioamide, also known as MIPT, is a chemical compound that has been widely used in scientific research for its potential pharmacological properties. MIPT is a member of the thioamide family and is known for its ability to interact with various biological targets, including enzymes and receptors. In

Mechanism of Action

The exact mechanism of action of 2-cyano-3-[(5-methyl-3-isoxazolyl)amino]-2-propenethioamide is not fully understood, but it is believed to act on various biological targets, including enzymes and receptors. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in inflammation, as well as to modulate the activity of GABA receptors, which are involved in the regulation of neuronal activity.
Biochemical and Physiological Effects:
2-cyano-3-[(5-methyl-3-isoxazolyl)amino]-2-propenethioamide has been shown to have a range of biochemical and physiological effects, including the inhibition of COX-2 activity, the modulation of GABA receptor activity, and the induction of apoptosis in cancer cells. It has also been shown to have anticonvulsant and analgesic effects in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-cyano-3-[(5-methyl-3-isoxazolyl)amino]-2-propenethioamide is its potential as a pharmacological tool for studying various biological targets. Its ability to interact with enzymes and receptors makes it a valuable compound for investigating the mechanisms of various biological processes. However, one limitation of 2-cyano-3-[(5-methyl-3-isoxazolyl)amino]-2-propenethioamide is its relatively low potency compared to other compounds, which may limit its usefulness in certain experiments.

Future Directions

There are several potential future directions for research on 2-cyano-3-[(5-methyl-3-isoxazolyl)amino]-2-propenethioamide. One area of interest is the development of more potent analogs of 2-cyano-3-[(5-methyl-3-isoxazolyl)amino]-2-propenethioamide that could be used as pharmacological tools for studying biological targets. Another area of interest is the investigation of the potential anticancer properties of 2-cyano-3-[(5-methyl-3-isoxazolyl)amino]-2-propenethioamide and its analogs, with the aim of developing new cancer treatments. Finally, further research is needed to fully understand the mechanism of action of 2-cyano-3-[(5-methyl-3-isoxazolyl)amino]-2-propenethioamide and its potential therapeutic applications.

Synthesis Methods

2-cyano-3-[(5-methyl-3-isoxazolyl)amino]-2-propenethioamide can be synthesized through a multi-step process involving the reaction of 5-methylisoxazole-3-carboxylic acid with thionyl chloride, followed by the reaction of the resulting acid chloride with 2-aminobenzonitrile. The resulting product is then subjected to a series of purification steps to obtain the final compound.

Scientific Research Applications

2-cyano-3-[(5-methyl-3-isoxazolyl)amino]-2-propenethioamide has been extensively studied for its potential pharmacological properties, including its anti-inflammatory, analgesic, and anticonvulsant effects. It has also been shown to have potential as an anticancer agent, with studies indicating that it can inhibit the growth of various cancer cell lines.